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Compound of Interest

Compound Name: Tetranor-PGEM-d6

Cat. No.: B593910 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for handling Tetranor-PGEM-d6, a deuterated internal standard used in

the quantification of tetranor-PGEM, the major urinary metabolite of PGE2. Adherence to these

protocols is critical for accurate experimental outcomes and a safe laboratory environment.

Immediate Safety and Handling Protocols
Tetranor-PGEM-d6 is intended for research use only and should be handled by trained

professionals in a laboratory setting. While comprehensive toxicological properties have not

been fully investigated, it is classified as a Dangerous Good for transport, warranting careful

handling.[1]

Personal Protective Equipment (PPE):

The following PPE is mandatory when handling Tetranor-PGEM-d6 to minimize exposure risk.
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PPE Category Item Specifications

Eye and Face Protection
Safety Goggles with Side

Shields

Must meet Z87.1 standard for

impact resistance. Required for

all lab activities involving this

compound.[2]

Face Shield

To be worn in addition to

goggles when there is a

significant risk of splashing.

Hand Protection Nitrile Gloves (Powder-Free)

Double gloving is

recommended.[3] Change

gloves immediately if

contaminated, torn, or

punctured.

Body Protection Laboratory Coat or Gown
A disposable, low-permeability

gown is preferred.[3][4]

Respiratory Protection N95 Respirator or higher

Recommended when handling

the compound outside of a

certified chemical fume hood,

especially if there is a risk of

aerosolization.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Tetranor-PGEM-d6 from receipt to preparation for

experimental use.

Receiving and Storage:

Upon receipt, immediately transfer the compound to a -80°C freezer for storage.

The compound is shipped on dry ice; ensure the integrity of the packaging before

accepting the shipment.
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Store in the original amber vial or a light-protecting container to prevent degradation from

light exposure.

Preparation for Use:

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation and moisture absorption, which can affect the compound's stability.

All handling of the open container should be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Use only clean, dry glassware and utensils to handle the compound.

Dissolving the Compound:

Tetranor-PGEM-d6 is supplied as a solution in methyl acetate.

If further dilution is necessary, use anhydrous, deuterated solvents to maintain isotopic

purity.

The compound is soluble in DMF (50 mg/ml), DMSO (50 mg/ml), and PBS (pH 7.2, 1

mg/ml). It is not stable in ethanol.

Disposal Plan: Waste Management Protocol
Proper disposal of Tetranor-PGEM-d6 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All disposable materials that have come into contact with Tetranor-PGEM-d6, including

pipette tips, gloves, and empty vials, must be considered hazardous waste.

Segregate this waste into a clearly labeled, sealed container designated for chemical

waste.

Disposal of Unused Compound:
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Unused or expired Tetranor-PGEM-d6 must be disposed of as hazardous chemical

waste.

Do not dispose of this compound down the drain or in regular trash.

Institutional Guidelines:

Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Quantitative Data Summary
Property Value Source

Formal Name

(1R,2R,5R)-2-(2-

carboxyethyl)-5-hydroxy-ε,3-

dioxo-cyclopentaneoctanoic-

α,α,β,β,γ,γ-d6 acid

Cayman Chemical

CAS Number 1240398-16-6

Molecular Formula C16H18D6O7

Molecular Weight 334.4 g/mol

Purity
≥99% deuterated forms (d1-

d6)

Formulation A solution in methyl acetate

Storage Temperature -80°C

Stability ≥ 6 months at -80°C

Solubility
DMF: 50 mg/ml, DMSO: 50

mg/ml, PBS (pH 7.2): 1 mg/ml
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To further clarify the procedural steps and logical relationships in handling Tetranor-PGEM-d6,

the following diagrams are provided.
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Click to download full resolution via product page

Figure 1: Workflow for the safe handling of Tetranor-PGEM-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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